N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C13H11F3N2O3/c14-13(15,16)8-4-2-1-3-7(8)11(20)17-9-5-6-10(19)18-12(9)21/h1-4,9H,5-6H2,(H,17,20)(H,18,19,21)
• InChI Key: UXDQCPHGHPXATQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)NC(=O)C1NC(=O)C2=CC=CC=C2C(F)(F)F
• Molecular Formula: C13H11F3N2O3
• Molecular Weight: 300.23 g/mol

Description

N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide, also known as DTTB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. DTTB is a member of the piperidinone family of compounds, which have been found to exhibit a wide range of biological activities, including antiviral, antibacterial, antitumor, and anti-inflammatory effects. In

Scientific Research Applications

N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been found to exhibit potent inhibitory activity against a wide range of enzymes, including proteases, kinases, and phosphatases. This compound has also been shown to have antiviral activity against the influenza virus and the human immunodeficiency virus (HIV). Furthermore, this compound has been investigated for its potential use as a fluorescent probe for the detection of metal ions and as a building block for the synthesis of novel materials.

Mechanism of Action

The mechanism of action of N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide is not fully understood, but it is believed to involve the inhibition of enzyme activity through the formation of a covalent bond with the active site of the enzyme. This compound has been shown to be a reversible inhibitor of several enzymes, including HIV-1 protease and protein tyrosine phosphatases.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and to have anti-inflammatory effects. This compound has also been shown to induce apoptosis in cancer cells and to modulate the immune response. Furthermore, this compound has been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to be a potent inhibitor of several enzymes, making it a useful tool for studying enzyme function. However, one limitation of this compound is that it can be toxic at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide. One area of interest is the development of this compound-based fluorescent probes for the detection of metal ions. Another area of research is the synthesis of novel materials based on this compound. Furthermore, this compound may have potential applications in the treatment of neurodegenerative diseases and as a therapeutic agent for cancer. Overall, this compound is a promising compound with a wide range of potential applications in various fields of research.

Synthesis Methods

N-(2,6-dioxopiperidin-3-yl)-2-(trifluoromethyl)benzamide can be synthesized through a multi-step process involving the reaction of 2-(trifluoromethyl)benzoic acid with N-methylpiperidin-3-one, followed by cyclization and oxidation. The final product is obtained through recrystallization and purification. The synthesis of this compound has been optimized to achieve high yields and purity, making it a suitable compound for various research applications.